1-(Cyclopropylmethyl)-1H-pyrazol-5-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds typically involves a series of organic reactions, including functional group interconversions and carbon-carbon bond formations . The exact synthesis pathway for “1-(Cyclopropylmethyl)-1H-pyrazol-5-amine” would depend on the starting materials and the specific reaction conditions.Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on its molecular structure and the reaction conditions . Without specific information on the compound, it’s difficult to predict its reactivity.Scientific Research Applications
Synthesis and Bioactivity Studies
1-(Cyclopropylmethyl)-1H-pyrazol-5-amine and its derivatives are studied extensively for their synthesis and biological activities. These compounds have been explored for their antitumor, antifungal, and antibacterial properties. For instance, Titi et al. (2020) synthesized and characterized various pyrazole derivatives, including those related to this compound, to investigate their potential biological activities against breast cancer and microbes (Titi et al., 2020).
Development of Antimicrobial Agents
Research into the antimicrobial properties of this compound derivatives has been quite prominent. Raju et al. (2010) synthesized a series of novel substituted 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine benzamides and evaluated them for their antibacterial and antifungal activities. This research aimed to understand the structure-activity relationships to improve therapeutic efficacy (Raju et al., 2010).
Catalyst Development and Polymerization
This compound compounds are also explored in the field of catalyst development. Matiwane et al. (2020) investigated pyrazolyl compounds, including those related to this compound, for their utility as catalysts in the copolymerization of CO2 and cyclohexene oxide. This research contributes to the development of more environmentally friendly polymerization methods (Matiwane et al., 2020).
Drug Discovery and Pharmaceutical Research
These pyrazole derivatives have promising applications in drug discovery. The synthesis of novel 1H-pyrazol-5(4H)-one-based heterocyclic ketene aminal libraries by Yu et al. (2013) highlights their potential in this area. The study focuses on their use in large-scale and parallel combination synthesis, making these compounds promising candidates for drug discovery (Yu et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
2-(cyclopropylmethyl)pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c8-7-3-4-9-10(7)5-6-1-2-6/h3-4,6H,1-2,5,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RALWBLCSFKZYNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C(=CC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50650877 | |
Record name | 1-(Cyclopropylmethyl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50650877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
660853-62-3 | |
Record name | 1-(Cyclopropylmethyl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50650877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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